Cas no 2228607-82-5 (2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one
• CAS No: 2228607-82-5
• MF: C₉H₆F₂N₂O₅
• MW: 260.151149272919
• CID: 5978506
• PubChem ID: 165666746
• Update Time: 2025-06-09

2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one
• EN300-1961615
• 2228607-82-5

• Inchi： 1S/C9H6F2N2O5/c1-4-6(8(14)9(10)11)2-5(12(15)16)3-7(4)13(17)18/h2-3,9H,1H3
• InChI Key： HKEYHTQZBUUESM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 260.02447762g/mol
• Monoisotopic Mass: 260.02447762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one

Professional Introduction to 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one (CAS No: 2228607-82-5)

2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS No: 2228607-82-5, represents a fusion of fluorine chemistry and nitroaromatic functionalities, making it a versatile intermediate in the synthesis of advanced molecular architectures. The presence of both difluoro and methyl-3,5-dinitrophenyl substituents endows the molecule with distinct electronic and steric properties, which are highly valuable for designing novel pharmacophores.

The structural motif of 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one is particularly intriguing due to its potential applications in medicinal chemistry. The difluoro group is known to enhance metabolic stability and binding affinity in drug candidates, while the 3,5-dinitrophenyl moiety introduces strong electron-withdrawing effects, influencing reactivity and electronic distribution across the molecule. These features make it an attractive building block for developing small-molecule inhibitors targeting various biological pathways.

Recent advancements in computational chemistry have enabled researchers to explore the mechanistic aspects of this compound more deeply. Studies suggest that the difluoro substituent can modulate the electronic properties of adjacent functional groups, thereby fine-tuning reaction outcomes in cross-coupling and heterocyclic formations. This has opened new avenues for synthesizing complex heterocycles that are relevant to modern drug discovery efforts.

In the realm of pharmaceutical development, 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one has been investigated as a precursor for molecules with potential anticancer and anti-inflammatory properties. The methyl group and the electron-deficient aromatic system provide a scaffold that can be modified to interact with specific biological targets. For instance, derivatives of this compound have shown promise in disrupting protein-protein interactions involved in cancer progression by acting as competitive inhibitors.

The utility of this compound extends beyond traditional pharmaceutical applications. In materials science, the unique electronic characteristics of 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one have been explored for designing organic semiconductors and light-emitting diodes (OLEDs). The combination of fluorine atoms and nitro groups enhances charge transport properties, making it a candidate for next-generation electronic materials.

From a synthetic chemistry perspective, the preparation of 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one involves multi-step reactions that highlight the intersection of fluorination techniques and nitration methodologies. Advanced synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation (DoM), have been employed to construct the desired framework efficiently. These synthetic approaches not only showcase the versatility of modern organic transformations but also contribute to the growing library of functionalized aromatic compounds.

The pharmacological potential of derivatives derived from CAS No: 2228607-82-5 has been further illuminated by recent preclinical studies. Researchers have synthesized analogs with modified substitution patterns to assess their biological activity more comprehensively. Preliminary results indicate that certain derivatives exhibit significant inhibitory effects on enzymes implicated in metabolic disorders and neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse derivatives to uncover novel therapeutic agents.

The role of computational modeling in understanding the behavior of 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. Such computational studies are essential for guiding experimental design and optimizing lead compounds before they enter clinical trials.

As research progresses, the demand for high-quality intermediates like CAS No: 2228607-82-5 continues to grow. Manufacturers specializing in fine chemicals have adapted advanced purification techniques to ensure high purity standards required for pharmaceutical applications. The scalability of its synthesis remains a critical factor in meeting industrial demands while maintaining cost-effectiveness.

The environmental impact of producing such specialized compounds is also a consideration in modern chemical synthesis. Efforts are underway to develop greener methodologies that minimize waste generation and reduce reliance on hazardous reagents. Innovations in catalytic systems and solvent recovery processes are contributing to more sustainable production practices without compromising yield or quality.

In conclusion,CAS No: 2228607-82-5, corresponding to 2,2-difluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-one, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer broad applications across multiple disciplines, from drug discovery to materials science. As our understanding of molecular interactions deepens through interdisciplinary collaboration,this compound will undoubtedly continue to play a pivotal role in shaping future innovations.